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Compound of Interest

Compound Name: Active-Mono-Sulfone-PEG8-acid

Cat. No.: B605170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Active-Mono-Sulfone-PEG8-acid, a PEG-based PROTAC linker. Adherence to these

procedures is essential for ensuring laboratory safety and maintaining the integrity of your

research. This product is intended for research use only and is not for human or veterinary use.

[1][2]

I. Personal Protective Equipment (PPE) and Safety
Measures
While Active-Mono-Sulfone-PEG8-acid is shipped as a non-hazardous chemical, proper

laboratory hygiene and safety protocols should always be observed.[1] The following table

summarizes the recommended personal protective equipment.
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Protection Type Equipment Purpose Standard

Eye and Face

Protection

Safety glasses with

side shields or

goggles. A face shield

may be required for

splash hazards.

Protects against

accidental splashes of

solutions.

ANSI Z87.1

Hand Protection

Chemical-resistant

gloves (e.g., nitrile or

neoprene).

Prevents skin contact

with the compound.
ASTM F739

Body Protection
Laboratory coat or

disposable gown.

Protects skin and

personal clothing from

contamination.

N/A

Respiratory Protection

Use in a well-

ventilated area or a

chemical fume hood.

[3] A NIOSH-approved

respirator may be

necessary if dusts are

generated.

Minimizes inhalation

of airborne particles.
NIOSH/MSHA

An eyewash station and safety shower must be readily accessible in the work area.[3]

II. Chemical and Physical Properties
A summary of the key physical and chemical properties of Active-Mono-Sulfone-PEG8-acid is

provided below for quick reference.
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Property Value

Chemical Formula C₃₇H₅₃NO₁₄S[1][4]

Molecular Weight 767.88 g/mol [1]

Appearance Solid

Purity ≥95%

Solubility Soluble in DMSO[1]

CAS Number 2055048-45-6[1]

III. Step-by-Step Handling and Operational Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a dry, dark place.[1]

For short-term storage (days to weeks), maintain at 0 - 4°C.[1]

For long-term storage (months to years), store at -20°C.[1]

2. Preparation for Use:

Work in a designated, well-ventilated area, preferably a chemical fume hood.[3]

Ensure the work surface is clean and decontaminated.

Don the appropriate personal protective equipment as outlined in the table above.

Allow the compound to reach room temperature before opening to prevent condensation.

3. Weighing and Dissolving:

When weighing the solid, avoid generating dust.

To prepare a solution, slowly add the solid to the solvent (e.g., DMSO) to avoid splashing.
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Keep the container tightly closed when not in use.[3]

4. Post-Handling and Decontamination:

Decontaminate all equipment and work surfaces after use.

Wash hands thoroughly with soap and water after removing gloves.[3]

IV. Disposal Plan
All waste containing Active-Mono-Sulfone-PEG8-acid should be treated as hazardous

chemical waste.

Waste Segregation: Do not mix this waste with other waste streams. Collect solid and liquid

waste in separate, clearly labeled, and sealed containers.[3]

Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical

name: "Active-Mono-Sulfone-PEG8-acid".[3]

Storage: Store waste containers in a designated, well-ventilated, and secure area.[3]

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company. Follow all local,

state, and federal regulations.[3]

V. Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Spill: Evacuate the area. For small spills, absorb the material with an inert absorbent (e.g.,

sand or vermiculite) and place it in a sealed container for disposal. For large spills, contact
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your institution's EHS office.[3]
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Caption: Workflow for handling Active-Mono-Sulfone-PEG8-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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